Propargyl-PEG4-CH2CO2-NHS
Propargyl-PEG4-CH2CO2-NHS
Propargyl-PEG4-CH2CO2-NHS is a PEG derivative containing a propargyl group and an NHS group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
2144777-76-2
VCID:
VC0540337
InChI:
InChI=1S/C15H21NO8/c1-2-5-20-6-7-21-8-9-22-10-11-23-12-15(19)24-16-13(17)3-4-14(16)18/h1H,3-12H2
SMILES:
C#CCOCCOCCOCCOCC(=O)ON1C(=O)CCC1=O
Molecular Formula:
C15H21NO8
Molecular Weight:
343.33
Propargyl-PEG4-CH2CO2-NHS
CAS No.: 2144777-76-2
Cat. No.: VC0540337
Molecular Formula: C15H21NO8
Molecular Weight: 343.33
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG4-CH2CO2-NHS is a PEG derivative containing a propargyl group and an NHS group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage. |
|---|---|
| CAS No. | 2144777-76-2 |
| Molecular Formula | C15H21NO8 |
| Molecular Weight | 343.33 |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]acetate |
| Standard InChI | InChI=1S/C15H21NO8/c1-2-5-20-6-7-21-8-9-22-10-11-23-12-15(19)24-16-13(17)3-4-14(16)18/h1H,3-12H2 |
| Standard InChI Key | GYEPTYINFCZLBX-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCC(=O)ON1C(=O)CCC1=O |
| Appearance | Solid powder |
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